Cas no 300685-99-8 (Propanenitrile,3-[(5-methyl-1,3,4-thiadiazol-2-yl)amino]-)

• Product Name: Propanenitrile,3-[(5-methyl-1,3,4-thiadiazol-2-yl)amino]-
• CAS No: 300685-99-8
• MF: C₆H₈N₄S
• MW: 168.219518661499
• CID: 298819
• Update Time: 2024-01-28

Propanenitrile,3-[(5-methyl-1,3,4-thiadiazol-2-yl)amino]- Chemical and Physical Properties

Names and Identifiers

• Propanenitrile,3-[(5-methyl-1,3,4-thiadiazol-2-yl)amino]-
• Propanenitrile,3-[(5-methyl-1,3,4-thiadiazol-2-yl)amino]-(9CI)

• Inchi： 1S/C6H8N4S/c1-5-9-10-6(11-5)8-4-2-3-7/h2,4H2,1H3,(H,8,10)
• InChI Key： OZFHQHXIKJQINH-UHFFFAOYSA-N
• SMILES： C(#N)CCNC1=NN=C(C)S1

Computed Properties

• Exact Mass: 168.04714
• Monoisotopic Mass: 168.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• PSA: 61.6